Cas no 1606-67-3 (1-Aminopyrene)

1-Aminopyrene Properties

Names and Identifiers

• Pyren-1-amine
• 1-Pyrenamine
• pyren-1-ylamine
• 1-Aminopyrene
• 1-Aminopyrene (purified by sublimation)
• 1-amino-pyrene
• 1-AMINOPYRENE PURUM
• 1-aminopyrrene
• 3-AMINOPYRENE
• aminoantipyrene
• Pyrene,amino
• 1-Pyrenamine (purified by sublimation)
• Pyrene, amino-
• Aminopyrene
• Pyrenamine
• alpha-Aminopyrene
• N-1-AMINOPYRENE
• pyrenylamine
• LUW9EO1681
• YZVWKHVRBDQPMQ-UHFFFAOYSA-N
• AK115130
• amino-pyrene
• BIDD:GT0396
• CT
• CCRIS 760
• 1-Aminopyrene, 97%
• 1-Pyrenamine (ACD/Name 4.0)
• AKOS003611361
• DS-4061
• CHEMBL400756
• FT-0607351
• UNII-LUW9EO1681
• SCHEMBL283221
• WLN: L666 B6 2AB PJ GZ
• MFCD00004140
• YZVWKHVRBDQPMQ-UHFFFAOYSA-
• EINECS 216-521-3
• YSWG274
• InChI=1/C16H11N/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H,17H2
• NS00015302
• SY048250
• A810166
• 1-Pyrenamin
• NSC-11436
• A0632
• SB66579
• NSC 11436
• CS-0146182
• 1606-67-3
• 1-Pyrenylamine (ACD/Name 4.0)
• 1-Aminopyren
• 4-12-00-03464 (Beilstein Handbook Reference)
• DTXSID3040932
• AMINOPYRENE, 1-
• NSC11436
• 64990-23-4
• Q27283195
• BRN 1875737
• J-009742
• .ALPHA.-AMINOPYRENE
• CHEBI:228538
• 1-Aminopyren; 1-Aminopyrene; 3-Aminopyrene; NSC 11436; a-Aminopyrene
• 3-Aminopyrene
• 1-PYRENAMINE
• HY-W094751
• Pyren-1-ylamine
• pyren-1-amine
• +Expand

• MDL： MFCD00004140
• InChIKey： YZVWKHVRBDQPMQ-UHFFFAOYSA-N
• Inchi： 1S/C16H11N/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H,17H2
• SMILES： N([H])([H])C1C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=C4C([H])=C([H])C=1C=2C4=3
• BRN： 1875737

Computed Properties

• Exact Mass: 217.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 217.089
• Heavy Atom Count: 17
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 4.74740
• PSA: 26.02000
• Refractive Index: 1.8230 (estimate)
• Water Partition Coefficient: Insoluble in water (0.576 mg/L at 25 deg C).
• Boiling Point: 347.82°C (rough estimate)
• Melting Point: 116.0 to 120.0 deg-C
• Flash Point: 246.2°C
• Color/Form: Yellow needle like or leaf like crystals
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ethanol and acetone
• Density: 1.1227 (rough estimate)

1-Aminopyrene Security Information

• Symbol: GHS07
• RTECS：UR2275000
• WGK Germany：3
• Safety Term：S36/37;S45
• Safety Instruction： S45-S36/37
• Risk Phrases：R21/22; R40
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes

1-Aminopyrene Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides